N-[4-(4-acetyl-1-piperazinyl)phenyl]acetamide

• IUPAC Name: N-[4-(4-acetylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C14H19N3O2/c1-11(18)15-13-3-5-14(6-4-13)17-9-7-16(8-10-17)12(2)19/h3-6H,7-10H2,1-2H3,(H,15,18)
• InChI Key: ZCYWBSLSRMSRPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)N2CCN(CC2)C(=O)C
• Molecular Formula: C14H19N3O2
• Molecular Weight: 261.32 g/mol

Description

N-[4-(4-acetyl-1-piperazinyl)phenyl]acetamide, also known as APAP, is a chemical compound that has been widely studied for its potential applications in scientific research. APAP is a derivative of acetaminophen, which is a commonly used pain reliever and fever reducer. However, unlike acetaminophen, APAP has not been approved for use as a drug and is primarily used in laboratory experiments.

Mechanism of Action

The mechanism of action of N-[4-(4-acetyl-1-piperazinyl)phenyl]acetamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase enzymes, which are involved in the production of prostaglandins. Prostaglandins are involved in inflammation and pain, and their inhibition is thought to be responsible for the analgesic and antipyretic effects of N-[4-(4-acetyl-1-piperazinyl)phenyl]acetamide.
Biochemical and physiological effects:
N-[4-(4-acetyl-1-piperazinyl)phenyl]acetamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of prostaglandin synthesis, the induction of oxidative stress, and the activation of immune cells. These effects are thought to be responsible for the analgesic and antipyretic properties of N-[4-(4-acetyl-1-piperazinyl)phenyl]acetamide, as well as its potential toxicity in high doses.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-[4-(4-acetyl-1-piperazinyl)phenyl]acetamide in laboratory experiments is its safety profile. Unlike acetaminophen, N-[4-(4-acetyl-1-piperazinyl)phenyl]acetamide has not been approved for use as a drug and is not associated with the same risks of overdose and liver toxicity. Additionally, N-[4-(4-acetyl-1-piperazinyl)phenyl]acetamide is relatively inexpensive and easy to synthesize, making it a cost-effective option for researchers.
However, there are also limitations to using N-[4-(4-acetyl-1-piperazinyl)phenyl]acetamide in laboratory experiments. One of the primary limitations is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results. Additionally, N-[4-(4-acetyl-1-piperazinyl)phenyl]acetamide may not be an appropriate model compound for all types of research, and alternative compounds may be needed for specific applications.

Future Directions

There are many potential future directions for research on N-[4-(4-acetyl-1-piperazinyl)phenyl]acetamide. One area of interest is the development of new synthetic methods for producing N-[4-(4-acetyl-1-piperazinyl)phenyl]acetamide, which could improve the efficiency and yield of the synthesis process. Additionally, further research is needed to fully understand the mechanism of action of N-[4-(4-acetyl-1-piperazinyl)phenyl]acetamide and its potential applications in various fields of scientific research. Finally, there is a need for more studies on the safety and toxicity of N-[4-(4-acetyl-1-piperazinyl)phenyl]acetamide, particularly in high doses or in combination with other compounds.

Synthesis Methods

The synthesis of N-[4-(4-acetyl-1-piperazinyl)phenyl]acetamide involves the reaction of piperazine with 4-bromoacetophenone, followed by the addition of acetic anhydride. The resulting product is then purified through recrystallization. This method has been well-established in the literature and has been used to produce high-quality N-[4-(4-acetyl-1-piperazinyl)phenyl]acetamide for research purposes.

Scientific Research Applications

N-[4-(4-acetyl-1-piperazinyl)phenyl]acetamide has been used in a variety of scientific research applications, including studies of drug metabolism, toxicology, and pharmacology. One of the primary uses of N-[4-(4-acetyl-1-piperazinyl)phenyl]acetamide is as a model compound for studying the effects of acetaminophen on the liver. Acetaminophen is known to cause liver damage in high doses, and N-[4-(4-acetyl-1-piperazinyl)phenyl]acetamide has been used as a safer alternative for studying the mechanisms of this toxicity.